Cas no 118959-44-7 (1-Methyl-1H-indole-3-carboxamide)

• Product Name: 1-Methyl-1H-indole-3-carboxamide
• CAS No: 118959-44-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00457668
• CID: 1095089
• PubChem ID: 823187
• Update Time: 2025-04-20

1-Methyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-3-carboxamide
• 1-methylindole-3-carboxamide
• 1H-Indole-3-carboxamide, 1-methyl-
• MLS001049055
• UHQHFXKJFJHBAE-UHFFFAOYSA-N
• HMS2271M13
• STK721948
• BDBM50427552
• SMR000386893
• AKOS009024585
• SCHEMBL2174829
• CS-0151191
• 1-Methylindole-3-carboxylic acid amide
• DTXSID00356397
• EN300-7521221
• CHEBI:212682
• AS-9399
• AB00601105-09
• MFCD00457668
• CHEMBL382602
• 118959-44-7
• FT-0721669
• Z101185994
• PD179602
• D97507
• DA-20585
• AE-848/34166004

• MDL： MFCD00457668
• Inchi： 1S/C10H10N2O/c1-12-6-8(10(11)13)7-4-2-3-5-9(7)12/h2-6H,1H3,(H2,11,13)
• InChI Key： UHQHFXKJFJHBAE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)C2C=CC=CC=21)N

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48

Experimental Properties

• PSA: 48.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives